Cas no 29511-50-0 (Benzamide, N-[(dimethylamino)thioxomethyl]-)

• Product name: Benzamide, N-[(dimethylamino)thioxomethyl]-
• CAS No: 29511-50-0
• MF: C₁₀H₁₂N₂OS
• MW: 208.28008
• CID: 238066
• PubChem ID: 824447

Benzamide, N-[(dimethylamino)thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(dimethylamino)thioxomethyl]-
• N-(dimethylcarbamothioyl)benzamide
• N-Benzoyl-N',N'-dimethylthiourea
• HMS1783C22
• DTXSID00356438
• N,N-Dimethyl-N'-benzoylthioharnstoff
• AB-601/30965037
• AKOS001025234
• Z56757387
• N'-benzoyl-N,N-dimethylthiourea
• 29511-50-0
• CHEMBL3950266
• SCHEMBL10400661

• Inchi： InChI=1S/C10H12N2OS/c1-12(2)10(14)11-9(13)8-6-4-3-5-7-8/h3-7H,1-2H3,(H,11,13,14)
• InChI Key： UJNPFRWNURYKFC-UHFFFAOYSA-N
• SMILES： CN(C(NC(C1=CC=CC=C1)=O)=S)C

Computed Properties

• Exact Mass: 208.06716
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų
• XLogP3: 1.6

Experimental Properties

• Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 175 ºC (acetone water )
• Solubility: Very slightly soluble (0.75 g/l) (25 º C),
• PSA: 32.34